Cas no 1251597-94-0 (N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide
• CAS No: 1251597-94-0
• MF: C₁₈H₁₄F₂N₄OS
• MW: 372.391768932343
• CID: 5395759
• Update Time: 2025-06-11

N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide
• N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C18H14F2N4OS/c1-11-22-16(15-4-2-3-7-21-15)9-18(23-11)26-10-17(25)24-12-5-6-13(19)14(20)8-12/h2-9H,10H2,1H3,(H,24,25)
• InChI Key： JXGVSHRGUZDQPJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)CSC1C=C(C2=NC=CC=C2)N=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide

Professional Introduction to N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide and CAS No. 1251597-94-0

N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 1251597-94-0, has garnered attention in the scientific community due to its unique chemical properties and promising applications in drug development.

The molecular architecture of N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of 3,4-difluorophenyl moiety enhances its binding affinity to biological targets, while the 2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl sulfanyl group introduces a sulfur atom that can participate in various chemical interactions. These features make the compound a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide has been explored as a potential lead compound in this context. Its structural features suggest that it may interact with proteins in a manner that disrupts pathological processes, making it a candidate for further investigation in medicinal chemistry.

The compound's relevance is further underscored by its potential applications in addressing neurological disorders. Studies have indicated that molecules with similar structural motifs can modulate neurotransmitter systems, offering hope for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The 3,4-difluorophenyl group, in particular, has been shown to enhance pharmacological activity by improving lipophilicity and metabolic stability.

Moreover, the incorporation of the 2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl sulfanyl group into the molecular framework provides a site for further functionalization. This allows researchers to tailor the compound's properties to optimize its biological activity and pharmacokinetic profile. Such flexibility is crucial in drug discovery, where fine-tuning molecular structures can significantly impact efficacy and safety.

The synthesis of N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide presents both challenges and opportunities. The multi-step synthetic route requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production of complex molecules like this one, facilitating their use in preclinical and clinical studies.

Evaluation of N-(3,4-difluorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yll]sulfanyl}acetamide has involved both computational modeling and experimental testing. Computational approaches have helped predict its interactions with biological targets, while experimental assays have validated these predictions by assessing its binding affinity and functional effects. These combined efforts have provided valuable insights into its potential as a therapeutic agent.

The future prospects of this compound are promising, with ongoing research aimed at elucidating its mechanisms of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of disease mechanisms evolves, compounds like N-(3,4-difluorophenyl)-2-{[2-methyl-pyridine-pyrimidine-sulfanyl]acetamide will continue to play a crucial role in the development of innovative treatments.

In conclusion, N-(3,4-difluorophenyl)-^[1]{^[1]}^[1][1][1][1]-{^[1]}^[1]-{^[1]}^[1]-{^[1]}_{[CAS No. 1251597-94-0]]}> is a compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable candidate for developing new therapeutic agents targeting various diseases. As research progresses, this compound is expected to contribute substantially to advancements in medicine.